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Compound of Interest

Compound Name: Pinostrobin

Cat. No.: B192119 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the molecular mechanisms underlying the

anti-cancer properties of pinostrobin, a naturally occurring flavonoid. The information is

tailored for researchers, scientists, and drug development professionals, offering a

comprehensive overview of its effects on cancer cell proliferation, apoptosis, cell cycle

regulation, and metastasis. This document summarizes key quantitative data, details common

experimental protocols, and visualizes the intricate signaling pathways modulated by this

promising compound.

Cytotoxicity of Pinostrobin Across Various Cancer
Cell Lines
Pinostrobin has demonstrated cytotoxic effects against a range of cancer cell lines. The half-

maximal inhibitory concentration (IC50) values, a measure of the compound's potency, vary

depending on the cell line and the duration of exposure. A summary of reported IC50 values is

presented in the table below.
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Cell Line Cancer Type Time (h) IC50 (µM) Reference

MCF-7 Breast Cancer 24 1503.17 [1]

48 1502.39 [1]

72 2866.35 [1]

MDA-MB-231 Breast Cancer 24 1316.84 [1]

48 1035.88 [1]

72 1157.43 [1]

T47D Breast Cancer - 2930 [2]

HeLa S3 Cervical Cancer 72 530.05 [3]

KBvin Cervical Cancer 72 623.59 [3]

Flp-In™-293

Human

Embryonic

Kidney

72 666.64 [3]

ABCB1/Flp-

In™-293

Human

Embryonic

Kidney

72 510.53 [3]

HeLa-CSCs
Cervical Cancer

Stem-like Cells
48 ~50 [4]

Core Mechanisms of Action
Pinostrobin exerts its anti-cancer effects through a multi-pronged approach, primarily by

inducing apoptosis, causing cell cycle arrest, and inhibiting metastasis.

Induction of Apoptosis
Pinostrobin promotes programmed cell death in cancer cells through the intrinsic

mitochondrial pathway. This is characterized by an increase in the expression of the pro-

apoptotic protein Bax and a decrease in the anti-apoptotic protein Bcl-2. This shift in the

Bax/Bcl-2 ratio disrupts the mitochondrial membrane potential, leading to the release of
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cytochrome c and subsequent activation of executioner caspases, such as caspase-3.[5][6]

Molecular docking studies further suggest a direct interaction between pinostrobin and anti-

apoptotic Bcl-2 family proteins, potentially inhibiting their function.[7][8][9]

Cell Cycle Arrest
Pinostrobin has been shown to induce cell cycle arrest, primarily at the G1 and G2/M phases,

in various cancer cell lines. In human cervical cancer cells, treatment with pinostrobin led to

an increase in the G1 cell population from approximately 41% in control cells to 55% in treated

cells.[10] This arrest is often associated with the upregulation of cell cycle inhibitors like p21

and the downregulation of cyclins and cyclin-dependent kinases (CDKs) that are essential for

cell cycle progression.[10]

Inhibition of Metastasis
Pinostrobin can suppress the metastatic potential of cancer cells by inhibiting their migration

and invasion. In MDA-MB-231 breast cancer cells, pinostrobin treatment at 20 µM and 50 µM

inhibited migration by approximately 26% and 35%, respectively.[1] This effect is partly

attributed to the downregulation of N-cadherin, a key protein involved in the epithelial-

mesenchymal transition (EMT), a process crucial for cancer cell motility.[1]

Modulation of Key Signaling Pathways
Pinostrobin's anti-cancer activities are mediated through its influence on several critical

intracellular signaling pathways that govern cell survival, proliferation, and inflammation.

PI3K/Akt Pathway
The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a central regulator of cell

survival and proliferation and is often hyperactivated in cancer. Pinostrobin has been shown to

inhibit this pathway by reducing the phosphorylation of Akt, a key downstream effector of PI3K.

The diagram below illustrates the proposed mechanism of pinostrobin's inhibitory action on

the PI3K/Akt pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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